2-Chloro-5-cyclopropoxy-4-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxy-4-ethylpyridine
• InChI: InChI=1S/C10H12ClNO/c1-2-7-5-10(11)12-6-9(7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: JXDDMGBRSLFEJL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)Cl

Description

2-Chloro-5-cyclopropoxy-4-ethylpyridine is a pyridine derivative featuring three distinct substituents: a chlorine atom at position 2, an ethyl group at position 4, and a cyclopropoxy group (an ether linkage to a cyclopropane ring) at position 5. This compound belongs to a class of halogenated pyridines, which are widely studied for their applications in medicinal chemistry and agrochemicals due to their structural versatility and bioactivity . The chlorine atom enhances electrophilic reactivity, while the ethyl and cyclopropoxy groups contribute steric bulk and influence solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-cyclopropoxy-4-ethylpyridine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-chloro-5-hydroxy-4-ethylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate can yield 2-Chloro-5-cyclopropoxy-4-ethylpyridine. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-Chloro-5-cyclopropoxy-4-ethylpyridine often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-cyclopropoxy-4-ethylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The ethyl group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to form corresponding amines or alcohols using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols, solvents like ethanol or acetonitrile, and bases like sodium hydroxide or potassium carbonate.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide, solvents like water or acetic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride, solvents like ether or tetrahydrofuran.

Major Products Formed

Substitution: Formation of substituted pyridine derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

2-Chloro-5-cyclopropoxy-4-ethylpyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. It is often employed in the development of new synthetic methodologies and reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties. It is used in the study of enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxy-4-ethylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways. For example, it may inhibit the activity of enzymes involved in microbial cell wall synthesis, leading to antimicrobial effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural differences among related pyridine derivatives lie in substituent type, position, and electronic effects. Below is a comparative analysis:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Melting Point (°C)	Notable Properties
2-Chloro-5-cyclopropoxy-4-ethylpyridine	Cl (2), ethyl (4), cyclopropoxy (5)	~250–300 (estimated)	Not reported	Ether group enhances polarity; ethyl provides moderate steric hindrance.
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-...	Cl (2), substituted phenyl (5), amino (2)	466–545	268–287	Higher molecular weight due to aromatic substituents; amino group increases basicity.
2-Chloro-5-fluoro-4-(hydroxymethyl)pyridine	Cl (2), F (5), hydroxymethyl (4)	~175–200 (estimated)	Not reported	Fluorine increases electronegativity; hydroxymethyl enhances solubility.
5-Chloro-4-cyclopropylpyridin-2-amine	Cl (5), cyclopropyl (4), NH₂ (2)	281.31	Not reported	Amine group at position 2 and Cl at position 5 alter electronic distribution.
2-Chloro-5-iodo-4-methylpyridine	Cl (2), I (5), methyl (4)	~250–270 (estimated)	Not reported	Iodine’s bulkiness increases steric hindrance; methyl is less bulky than ethyl.

Key Findings from Comparative Studies

Substituent Position Effects: The position of chlorine significantly impacts reactivity. For example, 5-chloro-4-cyclopropylpyridin-2-amine places Cl at position 5, reducing electrophilic substitution opportunities compared to Cl at position 2 in the target compound.

Electronic and Solubility Properties: The cyclopropoxy group in the target compound introduces an ether oxygen, increasing polarity compared to cyclopropyl (C–C bonded) in . This may improve aqueous solubility relative to non-polar analogs. Fluorine in 2-chloro-5-fluoro-4-(hydroxymethyl)pyridine creates strong electron-withdrawing effects, whereas the cyclopropoxy group offers weaker electron-donating properties.

Synthetic Complexity :

• Derivatives with aromatic substituents (e.g., 4-substituted phenyl groups in ) require multi-step syntheses, whereas simpler alkyl/ether substituents (as in the target compound) may streamline production.

Data Tables

Table 1: Substituent Effects on Pyridine Derivatives

Compound	Substituent Electronic Effects	Steric Effects	Potential Applications
2-Chloro-5-cyclopropoxy-4-ethylpyridine	Moderate electron donation (cyclopropoxy)	Moderate (ethyl, cyclopropoxy)	Agrochemical intermediates
2-Chloro-5-iodo-4-methylpyridine	Strong electron-withdrawing (I)	High (iodo)	Radiolabeling probes
5-Chloro-4-cyclopropylpyridin-2-amine	Weak electron donation (cyclopropyl)	Low (cyclopropyl)	Pharmaceutical precursors

Research Findings and Implications

• Biological Activity : Compounds with chlorine at position 2 and polar groups (e.g., hydroxymethyl in ) show enhanced microbial activity, suggesting the target compound may also exhibit bioactivity .
• Thermal Stability : High melting points (268–287°C) in phenyl-substituted derivatives indicate that bulkier substituents improve thermal stability compared to smaller groups like ethyl or methyl.
• Synthetic Feasibility : The target compound’s simpler substituents (ethyl, cyclopropoxy) may offer synthetic advantages over iodinated or multi-aryl analogs, which require specialized conditions .